Cas no 2138332-12-2 (tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate)

Technical Introduction: Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is a versatile heterocyclic building block used in pharmaceutical and organic synthesis. Its structure features a fused bicyclic core with reactive functional groups (amino, cyano, and carboxylate ester), enabling diverse derivatization for drug discovery applications. The tert-butyl ester group enhances solubility and stability, facilitating handling and purification. This intermediate is particularly valuable in constructing biologically active compounds, such as kinase inhibitors or CNS-targeted molecules, due to its rigid scaffold and potential for selective modifications. Its synthetic utility and well-defined reactivity make it a preferred choice for medicinal chemists seeking to explore structure-activity relationships in complex molecular frameworks.
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate structure
2138332-12-2 structure
Product Name:tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
CAS No:2138332-12-2
MF:C14H18N4O2
MW:274.318322658539
CID:6079027
PubChem ID:145866912
Update Time:2025-05-21

tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
    • EN300-1085343
    • Tert-butyl 2-amino-3-cyano-7,8-dihydro-5H-1,6-naphthyridine-6-carboxylate
    • 2138332-12-2
    • Inchi: 1S/C14H18N4O2/c1-14(2,3)20-13(19)18-5-4-11-10(8-18)6-9(7-15)12(16)17-11/h6H,4-5,8H2,1-3H3,(H2,16,17)
    • InChI Key: UWRXOVWUDLTGGI-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C=C(C#N)C(N)=NC=2CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 274.14297583g/mol
  • Monoisotopic Mass: 274.14297583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 92.2Ų

tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1085343-0.05g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
0.05g
$179.0 2023-10-27
Enamine
EN300-1085343-0.1g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
0.1g
$268.0 2023-10-27
Enamine
EN300-1085343-0.25g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
0.25g
$383.0 2023-10-27
Enamine
EN300-1085343-0.5g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
0.5g
$601.0 2023-10-27
Enamine
EN300-1085343-1.0g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
1g
$770.0 2023-05-26
Enamine
EN300-1085343-2.5g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
2.5g
$1509.0 2023-10-27
Enamine
EN300-1085343-5.0g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
5g
$2235.0 2023-05-26
Enamine
EN300-1085343-10.0g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
10g
$3315.0 2023-05-26
Enamine
EN300-1085343-1g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
1g
$770.0 2023-10-27
Enamine
EN300-1085343-5g
tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate
2138332-12-2 95%
5g
$2235.0 2023-10-27

Additional information on tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate

Introduction to Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate (CAS No. 2138332-12-2)

Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, with its unique chemical structure and functional groups, exhibits a range of potential applications that make it a subject of intense study and development. The presence of multiple heterocyclic rings and reactive sites within its molecular framework suggests a versatile role in drug discovery and molecular design.

The CAS number 2138332-12-2 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature. This numbering system is crucial for researchers to accurately track and cite the compound in their studies, facilitating seamless communication within the scientific community. The structure of Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate consists of a naphthyridine core substituted with various functional groups. The tert-butyl group at the 6-position adds steric bulk, which can influence the compound's solubility and metabolic stability. The amino group at the 2-position and the cyano group at the 3-position introduce areas for further chemical modification and interaction with biological targets.

Recent advancements in pharmaceutical research have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Naphthyridine derivatives, in particular, have shown promise in various pharmacological applications due to their ability to interact with biological macromolecules in specific ways. The Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate molecule's dual functionality—combining both basic and acidic properties—makes it an attractive candidate for designing molecules that can modulate biological pathways.

In vitro studies have begun to explore the potential of this compound as a scaffold for drug development. Its ability to engage with enzymes and receptors has been a focus of interest, particularly in the context of antimicrobial and anti-inflammatory applications. The cyano group, while reactive, also serves as a handle for further derivatization, allowing researchers to fine-tune the compound's properties for specific therapeutic needs. Additionally, the tert-butyl group's steric influence can be leveraged to optimize binding affinity and selectivity.

The synthesis of such complex molecules often involves multi-step organic reactions that require careful optimization. Researchers have been exploring novel synthetic routes to improve yield and purity while minimizing byproduct formation. Advances in catalytic methods have also enabled more efficient transformations, making it feasible to produce these compounds on a larger scale. The development of green chemistry principles has further driven innovation in synthetic methodologies.

The pharmacokinetic profile of Tert-butyl 2-amino-3-cyano-5,6,7,8-tetrahydro-1,6-naphthyridine-6-carboxylate is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its translation from bench to bedside. Preclinical studies are being conducted to assess its bioavailability and potential toxicity profiles. These studies provide valuable insights into how the compound behaves within living systems and guide further optimization efforts.

One of the most exciting prospects for this compound lies in its potential as a lead molecule for drug discovery programs targeting neurological disorders. Naphthyridine derivatives have been implicated in modulating neurotransmitter systems due to their structural similarity to natural neuromodulators. The amino group at position 2 could serve as a point of interaction with neurotransmitter receptors or enzymes involved in neurodegenerative processes such as Alzheimer's disease or Parkinson's disease.

Furthermore,the cyano group at position 3 may participate in hydrogen bonding or other non-covalent interactions that are critical for binding affinity. These interactions could be exploited to enhance the compound's ability to cross the blood-brain barrier or prolong its duration of action within the central nervous system. Researchers are also investigating how modifications around this core structure might enhance selectivity against specific pathological targets while minimizing side effects.

Computational modeling has become an indispensable tool in modern drug discovery research. Molecular docking simulations allow researchers to predict how Tert-butyl 2-amino-3-cyano-5,6,7,8,tetrahydro-*1,*6*-naphthyridine-*6*-carboxylate interacts with potential biological targets at an atomic level. These virtual screening methods help identify promising candidates before they enter costly wet-lab testing phases thus streamlining drug development pipelines significantly.

The integration of machine learning algorithms into these computational processes has further accelerated discovery efforts by enabling rapid analysis of large datasets containing known drug-target interactions data structures from past studies are learned by algorithms which then predict new ones accurately providing deeper insights into molecular recognition mechanisms

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.